2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone

• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20N4O5S2/c25-18(15-30-20-22-21-19(29-20)17-7-4-13-28-17)23-9-11-24(12-10-23)31(26,27)14-8-16-5-2-1-3-6-16/h1-8,13-14H,9-12,15H2/b14-8+
• InChI Key: MOAGHEMEBLXPBS-RIYZIHGNSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CSC2=NN=C(O2)C3=CC=CO3)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C(=O)CSC2=NN=C(O2)C3=CC=CO3)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C20H20N4O5S2
• Molecular Weight: 460.5 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Oxadiazole is a class of organic compounds featuring a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms. Piperazine is an organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds would depend on the specific substituents. For example, the compound “Ethyl 2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetate” has a molecular weight of 254.26.

Mechanism of Action

The mechanism of action of these compounds in biological systems can vary widely and would depend on the specific compound and its targets. Some oxadiazole derivatives have shown various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity.

Future Directions

Oxadiazole derivatives are an active area of research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and developing them into effective therapeutic agents.